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Compound of Interest

Compound Name: Centalun

Cat. No.: B1668377 Get Quote

Application Notes and Protocols for Centalun
For Researchers, Scientists, and Drug Development Professionals

Abstract
Centalun is a psycholeptic drug with hypnotic and sedative properties, first synthesized in

1962. It functions as a positive allosteric modulator of the GABA-A receptor, enhancing the

inhibitory effects of GABA, the primary inhibitory neurotransmitter in the central nervous

system. Although previously used for sedation in medical procedures, it is no longer in

widespread clinical use. These application notes provide detailed safety procedures,

experimental protocols, and technical data to guide the laboratory use of Centalun for research

and drug development purposes.
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Property Value Reference

IUPAC Name
2-methyl-1-phenylbut-3-yne-

1,2-diol

Molecular Formula C₁₁H₁₂O₂

Molar Mass 176.215 g·mol⁻¹

Appearance White to off-white powder -

Solubility Soluble in DMSO

Storage

Short term (days to weeks): 0-

4°C, dry and dark. Long term

(months to years): -20°C, dry

and dark.

Mechanism of Action
Centalun exerts its sedative and hypnotic effects by acting as a positive allosteric modulator of

the GABA-A receptor. It binds to a site on the receptor distinct from the GABA binding site. This

binding potentiates the effect of GABA, leading to an increased influx of chloride ions into the

neuron. The resulting hyperpolarization of the neuronal membrane makes it more difficult for

the neuron to fire an action potential, thus causing central nervous system depression.
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Figure 1: Centalun's Mechanism of Action on the GABA-A Receptor.
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Disclaimer: A formal Safety Data Sheet (SDS) for Centalun is not readily available. The

following procedures are based on general best practices for handling psychoactive

compounds and chemicals with unknown toxicological profiles.

Personal Protective Equipment (PPE)
Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A full-length laboratory coat should be worn to protect from spills.

Respiratory Protection: When handling the powdered form, a dust mask or respirator should

be used to avoid inhalation.

Engineering Controls
Fume Hood: All handling of powdered Centalun and preparation of stock solutions should be

performed in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: The laboratory should be well-ventilated.

Handling and Storage
Handling: Avoid direct contact with skin, eyes, and clothing. Avoid creating dust.

Storage: Store in a tightly sealed container in a cool, dry, and dark place. For short-term

storage, 0-4°C is recommended, and for long-term storage, -20°C is appropriate.

First Aid Measures
Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of Centalun for use in various

assays.

Materials:

Centalun powder

Dimethyl sulfoxide (DMSO)

Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes

Procedure:

1. Tare a sterile microcentrifuge tube on an analytical balance.

2. Carefully weigh the desired amount of Centalun powder into the tube.

3. Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

4. Cap the tube securely and vortex until the Centalun is completely dissolved.

5. Store the stock solution at -20°C.
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To cite this document: BenchChem. [Laboratory safety procedures for handling Centalun].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668377#laboratory-safety-procedures-for-handling-
centalun]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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